Cas no 1251957-89-7 (Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]-)

• Product Name: Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]-
• CAS No: 1251957-89-7
• MF: C₂₀H₂₇N₃O
• MW: 325.44788479805
• CID: 5068383
• PubChem ID: 46927910
• Update Time: 2026-03-01

Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]-
• EX-A5190
• G90754
• 1251957-89-7
• N-(diaminomethylidene)-4-[(E)-(3-ethyl-2,4,4-trimethylcyclohex-2-en-1-ylidene)methyl]benzamide
• (E)-N-carbamimidoyl-4-((3-ethyl-2,4,4-trimethylcyclohex-2-en-1-ylidene)methyl)benzamide
• Magmas-IN-1
• CS-0866559
• HY-153893
• SCHEMBL3433843
• CHEMBL1777854

• Inchi： 1S/C20H27N3O/c1-5-17-13(2)16(10-11-20(17,3)4)12-14-6-8-15(9-7-14)18(24)23-19(21)22/h6-9,12H,5,10-11H2,1-4H3,(H4,21,22,23,24)/b16-12+
• InChI Key： XSSNKBMVZGXBCU-FOWTUZBSSA-N
• SMILES： O=C(C1C=CC(=CC=1)/C=C1/C(C)=C(CC)C(C)(C)CC/1)/N=C(\N)/N

Computed Properties

• Exact Mass: 325.215412493g/mol
• Monoisotopic Mass: 325.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]-

Comprehensive Analysis of Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]- (CAS No. 1251957-89-7)

The compound Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]- (CAS No. 1251957-89-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzamide core with a cyclohexenylidene moiety, making it a subject of interest in advanced chemical research. This compound's molecular architecture suggests potential applications in pharmaceuticals, agrochemicals, and material science, aligning with current trends in green chemistry and sustainable synthesis.

Recent advancements in drug discovery and molecular design have heightened the demand for novel compounds like Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]-. Researchers are particularly intrigued by its aminoiminomethyl group, which may contribute to hydrogen bonding interactions—a critical factor in bioactive molecule development. The compound's E-configuration further enhances its stereochemical specificity, a feature increasingly sought after in precision medicine applications.

In the context of agrochemical innovation, this compound's cyclohexenylidene segment could offer unique pesticidal or herbicidal properties. With global attention on crop protection and food security, such structurally distinct molecules are being rigorously evaluated for their environmental compatibility and efficacy. The 3-ethyl-2,4,4-trimethyl substitution pattern on the cyclohexene ring may influence both volatility and soil persistence—key parameters in modern sustainable agriculture formulations.

From a materials science perspective, the conjugated system in Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]- suggests possible photophysical applications. The compound's absorption characteristics might be tunable for organic electronics or sensor technologies, areas experiencing exponential growth due to demands for flexible displays and environmental monitoring systems. Its thermal stability, inferred from the multiple alkyl substitutions, could make it valuable for high-performance polymers.

Synthetic accessibility remains a crucial consideration for CAS No. 1251957-89-7. Current retrosynthetic analysis approaches suggest potential routes involving Horner-Wadsworth-Emmons olefination to establish the (E)-alkene configuration, followed by guanidinylation of the benzamide nitrogen. Such methodologies align with the pharmaceutical industry's push toward atom-economical processes and catalytic transformations—topics dominating recent ACS symposiums and chemical engineering forums.

The compound's structure-activity relationship (SAR) presents fascinating questions for computational chemists. Molecular docking studies could elucidate potential biological targets, while DFT calculations might reveal electronic properties relevant to its redox behavior. These computational approaches are particularly timely given the rising interest in AI-assisted drug design and quantum chemistry applications in material discovery.

Analytical characterization of Benzamide, N-(aminoiminomethyl)-4-[(E)-(3-ethyl-2,4,4-trimethyl-2-cyclohexen-1-ylidene)methyl]- would likely employ advanced techniques like 2D NMR for full structural elucidation, complemented by high-resolution mass spectrometry. The compound's purity profile could be established using HPLC-UV methods optimized for conjugated systems—a subject of numerous analytical chemistry publications addressing method development challenges.

Regulatory considerations for this compound would focus on its environmental fate and toxicological profile, areas receiving heightened scrutiny under REACH regulations and green chemistry initiatives. The scientific community's growing emphasis on benign by design principles makes thorough evaluation of such novel structures essential before commercial development.

Future research directions might explore structure-property relationships through systematic derivatization studies, particularly modifying the aminoiminomethyl group or the cyclohexenylidene substituents. Such investigations could yield valuable insights for medicinal chemistry or functional material development, addressing current gaps in targeted therapies and smart materials engineering.